Cas no 2445278-02-2 (2-Chloro-5-fluoro-4-[2-(trimethylsilyl)ethynyl]pyridine)

• Product Name: 2-Chloro-5-fluoro-4-[2-(trimethylsilyl)ethynyl]pyridine
• CAS No: 2445278-02-2
• MF: C₁₀H₁₁ClFNSi
• MW: 227.737945795059
• CID: 5887318
• PubChem ID: 165647878
• Update Time: 2025-07-18

2-Chloro-5-fluoro-4-[2-(trimethylsilyl)ethynyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-fluoro-4-[2-(trimethylsilyl)ethynyl]pyridine
• EN300-37158309
• 2445278-02-2
• 2-Chloro-5-fluoro-4-[2-(trimethylsilyl)ethynyl]pyridine

• Inchi： 1S/C10H11ClFNSi/c1-14(2,3)5-4-8-6-10(11)13-7-9(8)12/h6-7H,1-3H3
• InChI Key： RCNZGYFBUKGVGO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CN=1)F)C#C[Si](C)(C)C

Computed Properties

• Exact Mass: 227.0333317g/mol
• Monoisotopic Mass: 227.0333317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-Chloro-5-fluoro-4-[2-(trimethylsilyl)ethynyl]pyridine

Introduction to 2-Chloro-5-fluoro-4-[2-(trimethylsilyl)ethynyl]pyridine (CAS No. 2445278-02-2)

2-Chloro-5-fluoro-4-[2-(trimethylsilyl)ethynyl]pyridine, with the CAS number 2445278-02-2, is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a chloro, fluoro, and a trimethylsilyl ethynyl group. These functionalities endow the molecule with a range of chemical properties that make it an attractive candidate for various applications, particularly in the development of novel pharmaceuticals and materials.

The synthesis of 2-Chloro-5-fluoro-4-[2-(trimethylsilyl)ethynyl]pyridine typically involves multiple steps, each designed to introduce the specific substituents in a controlled manner. One common approach involves the reaction of 2-chloro-5-fluoropyridine with trimethylsilylacetylene in the presence of a suitable catalyst, such as palladium(II) acetate and copper(I) iodide. This method has been extensively studied and optimized to achieve high yields and purity levels, making it a reliable route for large-scale production.

In recent years, the interest in 2-Chloro-5-fluoro-4-[2-(trimethylsilyl)ethynyl]pyridine has been driven by its potential applications in medicinal chemistry. The presence of the trimethylsilyl ethynyl group provides a convenient handle for further functionalization, allowing chemists to introduce a wide range of substituents through click chemistry reactions. This flexibility is particularly valuable in the design of targeted drug delivery systems and prodrugs, where precise control over molecular structure is essential.

One notable application of 2-Chloro-5-fluoro-4-[2-(trimethylsilyl)ethynyl]pyridine is in the development of inhibitors for specific enzymes involved in disease pathways. For example, recent studies have explored its use as a scaffold for designing inhibitors of kinases, which are key targets in cancer therapy. The chloro and fluoro substituents on the pyridine ring can modulate the binding affinity and selectivity of these inhibitors, potentially leading to more effective and safer drugs.

Beyond its medicinal applications, 2-Chloro-5-fluoro-4-[2-(trimethylsilyl)ethynyl]pyridine has also found use in materials science. The presence of the ethynyl group makes it an excellent candidate for polymerization reactions, where it can be incorporated into conjugated polymers with tunable electronic properties. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The physical and chemical properties of 2-Chloro-5-fluoro-4-[2-(trimethylsilyl)ethynyl]pyridine have been extensively characterized. It is a colorless solid at room temperature and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its stability under various conditions has been evaluated, showing good resistance to hydrolysis and oxidation. These properties make it suitable for use in both laboratory-scale experiments and industrial processes.

In terms of safety, while detailed toxicological data on 2-Chloro-5-fluoro-4-[2-(trimethylsilyl)ethynyl]pyridine is limited, general precautions should be taken when handling this compound due to its reactivity and potential for forming hazardous intermediates during synthesis. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) and proper ventilation.

The future prospects for 2-Chloro-5-fluoro-4-[2-(trimethylsilyl)ethynyl]pyridine are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and reduce costs, as well as exploring new applications in areas such as catalysis and materials science. Additionally, there is growing interest in using this compound as a building block for complex molecular architectures, which could lead to breakthroughs in fields ranging from biotechnology to nanotechnology.

In conclusion, 2-Chloro-5-fluoro-4-[2-(trimethylsilyl)ethynyl]pyridine (CAS No. 2445278-02-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and versatile reactivity make it an invaluable tool for researchers working at the intersection of organic synthesis, medicinal chemistry, and materials science. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in these fields.